5-(3-Azidopropyl)cytidine

• Molecular Formula: C12H18N6O5
• Molecular Weight: 326.31 g/mol
• InChI: InChI=1S/C12H18N6O5/c13-10-6(2-1-3-15-17-14)4-18(12(22)16-10)11-9(21)8(20)7(5-19)23-11/h4,7-9,11,19-21H,1-3,5H2,(H2,13,16,22)/t7-,8?,9+,11-/m1/s1
• InChIKey: YWZOTQGMVISLQT-IPILIZDMSA-N

5-(3-Azidopropyl)cytidine: Technical Profile and Key Differentiators for Scientific Procurement

5-(3-Azidopropyl)cytidine is a pyrimidine nucleoside analog (C12H18N6O5, MW 326.31) featuring a 3-azidopropyl group at the 5-position of the cytidine base. It is primarily utilized as a click chemistry reagent, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) with alkyne-, DBCO-, or BCN-modified molecules [1]. As a cytidine analog, it is also investigated for its potential to inhibit DNA methyltransferases, a mechanism shared with compounds like Zebularine, suggesting applications in epigenetic research .

• [1] MedChemExpress. (n.d.). 5-(3-Azidopropyl)cytidine. Retrieved from https://www2.medchemexpress.com/5-3-azidopropyl-cytidine.html View Source

5-(3-Azidopropyl)cytidine: Why Direct Analog Substitution is Not Supported by Evidence

5-(3-Azidopropyl)cytidine cannot be considered a generic substitute for other 5-modified cytidine analogs. The critical differentiator is the 3-azidopropyl linker, whose length and terminal azide group dictate specific steric and reactivity profiles in bioconjugation applications [1]. Substituting it with a 5-ethynyl (EC) or 5-azidoethyl analog would alter the spatial relationship between the nucleoside and the conjugated moiety, which can directly impact labeling efficiency, enzyme recognition, and the downstream quantitative accuracy of assays designed for a specific linker architecture [2]. Without head-to-head performance data, assuming functional equivalence is a procurement risk.

• [1] MedChemExpress. (n.d.). 5-(3-Azidopropyl)cytidine. Retrieved from https://www2.medchemexpress.com/5-3-azidopropyl-cytidine.html View Source
• [2] Qu, D., Wang, G., Wang, Z., Zhou, L., Chi, W., Cong, S., ... & Zhang, B. (2013). 5-Ethynylcytidine as a new agent for detecting RNA synthesis in live cells by “click” chemistry. Analytical Biochemistry, 434(1), 128-135. View Source

Quantitative Evidence: 5-(3-Azidopropyl)cytidine vs. Closest Analogs for Procurement Decisions

Molecular Identity: Distinguishing 5-(3-Azidopropyl)cytidine from 5-Ethynylcytidine (EC)

5-(3-Azidopropyl)cytidine is structurally and functionally distinct from the widely used RNA labeling agent 5-ethynylcytidine (EC). The molecular formula and mass are key procurement identifiers to prevent mis-ordered inventory .

Evidence Dimension	Molecular Weight
Target Compound Data	326.31 g/mol
Comparator Or Baseline	5-Ethynylcytidine (EC): 267.24 g/mol
Quantified Difference	59.07 g/mol
Conditions	Calculated molecular weight based on chemical formula.

Why This Matters

Procurement of the correct compound for a specific click chemistry protocol relies on this unique molecular identity, as EC and 5-(3-azidopropyl)cytidine are not interchangeable due to their different linker chemistry.

Purity Benchmarking: 5-(3-Azidopropyl)cytidine vs. 5-(2-Azidoethyl)cytidine

Vendor-specified purity levels indicate a typical standard for this compound. The typical purity of 5-(3-Azidopropyl)cytidine is 95%, compared to ≥98% for the shorter-chain analog 5-(2-azidoethyl)cytidine .

Evidence Dimension	Typical Vendor-Specified Purity
Target Compound Data	95%
Comparator Or Baseline	5-(2-Azidoethyl)cytidine: ≥98%
Quantified Difference	≥3%
Conditions	Vendor specification as listed on commercial datasheets; specific lot-based analysis (CoA) recommended for each purchase.

Why This Matters

The specified purity can impact the stoichiometry of click reactions and downstream purification. Scientists should verify the Certificate of Analysis for specific lot purity, as this baseline difference may influence the required mass of starting material.

Validated Application Scenarios for Procuring 5-(3-Azidopropyl)cytidine

Bioconjugation Requiring an Azide-Functionalized Nucleoside with a Propyl Linker

This compound is appropriate for research involving the synthesis of novel nucleoside conjugates where a 3-carbon spacer is specifically required between the nucleobase and a functional payload. The propyl linker provides a defined spatial separation, which can be critical for optimizing the interaction of conjugated biomolecules with their targets, as distinct from analogs with shorter ethyl or methyl linkers [1].

Method Development for Click Chemistry on Cytidine-Containing Oligonucleotides

5-(3-Azidopropyl)cytidine serves as a foundational building block for developing new click-chemistry-based assays. Its molecular weight (326.31 g/mol) and specific azide placement enable its use in CuAAC and SPAAC reactions [1]. This is a distinct use case from metabolic RNA labeling, for which the alkyne-modified 5-ethynylcytidine is specifically validated [2].

• [1] MedChemExpress. (n.d.). 5-(3-Azidopropyl)cytidine. Retrieved from https://www2.medchemexpress.com/5-3-azidopropyl-cytidine.html View Source
• [2] Qu, D., Wang, G., Wang, Z., Zhou, L., Chi, W., Cong, S., ... & Zhang, B. (2013). 5-Ethynylcytidine as a new agent for detecting RNA synthesis in live cells by “click” chemistry. Analytical Biochemistry, 434(1), 128-135. View Source